1-(2,5-difluorophenyl)-3-{3-[3-(furan-2-yl)-6-oxo-1,6-dihydropyridazin-1-yl]propyl}urea
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Description
This compound is an organic molecule that contains several functional groups, including a urea group, a difluorophenyl group, and a furan ring. These groups could potentially confer interesting chemical properties to the molecule .
Molecular Structure Analysis
The molecular structure of this compound would likely be determined by techniques such as NMR spectroscopy and mass spectrometry .Chemical Reactions Analysis
The reactivity of this compound would depend on the specific functional groups present in the molecule. For example, the urea group might participate in acid-base reactions, while the difluorophenyl group might undergo electrophilic aromatic substitution .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would likely be influenced by its functional groups. For example, the presence of the polar urea group could increase its solubility in polar solvents .Scientific Research Applications
Antifungal Properties
The title compound plays a crucial role as an intermediate in the synthesis of the antifungal agent Posaconazole . Compared to existing antifungal drugs, it exhibits higher potency against a broad range of fungal pathogens, including Aspergillus, Candida, and Cryptococcus .
Biological Activity
Spirocyclic compounds, like our title compound, have been found to display various biological activities:
- Anti-inflammatory Activity : Some spirocyclic derivatives exhibit anti-inflammatory properties .
- Herbicidal Activity : Certain spirocyclic compounds act as herbicides .
- Aromatase Inhibition : Spirocyclics have been investigated as potential aromatase inhibitors .
Synthetic Applications
The unique structural features of spirocyclic compounds have led to their use in synthesizing new ligands and catalysts. Examples include spirobisoxazolines, SPINOL, and SPINOL-derived phosphoric acids .
Synthesis and Characterization
The title compound, 4-[5-(3,5-difluorophenyl)furan-2-yl]-2,3,7-triazaspiro[4.5]dec-3-en-1-one hydrochloride, was synthesized via PdCl₂(dppf)-catalyzed Suzuki coupling of tert-butyl 1-(5-bromofuran-2-yl)-4-oxo-2,3,7-triazaspiro[4.5]dec-1-ene-7-carboxylate with 3,5-difluorophenyl boronic acid, followed by deprotection of the Boc group .
properties
IUPAC Name |
1-(2,5-difluorophenyl)-3-[3-[3-(furan-2-yl)-6-oxopyridazin-1-yl]propyl]urea |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H16F2N4O3/c19-12-4-5-13(20)15(11-12)22-18(26)21-8-2-9-24-17(25)7-6-14(23-24)16-3-1-10-27-16/h1,3-7,10-11H,2,8-9H2,(H2,21,22,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NTHRLWPXRFHXDQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=COC(=C1)C2=NN(C(=O)C=C2)CCCNC(=O)NC3=C(C=CC(=C3)F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H16F2N4O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
374.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-(2,5-difluorophenyl)-3-(3-(3-(furan-2-yl)-6-oxopyridazin-1(6H)-yl)propyl)urea |
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